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Compound of Interest

Compound Name: 2-Methyl-3-furanthiol

Cat. No.: B142662

A critical aspect of chemical research and development involves the precise identification of
compounds. This guide addresses the nomenclature and properties of 2-Methyl-3-furanthiol
and 2-Methyl-3-mercaptofuran. Initial analysis reveals that these are not two distinct
compounds but rather synonymous names for the same chemical entity. This guide, therefore,
serves as a comprehensive profile of this singular, potent aroma compound, which is crucial in
the flavor and fragrance industry.

Chemical and Physical Properties

2-Methyl-3-furanthiol is a heterocyclic organic compound that is a key aroma component in a
variety of cooked foods, particularly meat and coffee. Its desirable sensory characteristics
make it a valuable flavor ingredient. The fundamental properties of this compound are
summarized below.
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Property Value

Molecular Formula C5H60S

Molecular Weight 114.17 g/mol

CAS Registry Number 28588-74-1

Appearance Colorless to pale yellow liquid
Boiling Point 45-47 °C at 10 mmHg

Odor Meaty, roasted, sweet

Odor Threshold 0.005 ppb in water

Sensory Characteristics and Applications

The exceptionally low odor threshold of 2-Methyl-3-furanthiol makes it a significant contributor
to the aroma profile of many food products, even at trace concentrations. Its characteristic
"meaty” and "roasted" notes are highly sought after in the food industry for enhancing the flavor
of soups, sauces, and processed meats.

Sensory Attribute Description
Primary Odor Roasted meat, beef broth
Secondary Notes Sweet, coffee-like, slightly sulfurous

o Flavor enhancer in savory products, meat
Common Applications N
flavors, coffee aroma compositions

Experimental Protocols

The synthesis and analysis of 2-Methyl-3-furanthiol are well-established processes in flavor
chemistry. Below are representative protocols for its laboratory synthesis and its quantification
in a food matrix.

3.1. Synthesis of 2-Methyl-3-furanthiol
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A common laboratory-scale synthesis involves the reaction of 2-methylfuran with a sulfurizing
agent.

Protocol:

e Reaction Setup: A solution of 2-methylfuran (1.0 eq) in an inert solvent such as toluene is
prepared in a three-necked flask equipped with a condenser, a dropping funnel, and a
nitrogen inlet.

» Addition of Reagents: The solution is cooled to 0 °C. A solution of n-butyllithium (1.1 eq) in
hexane is added dropwise while maintaining the temperature below 5 °C. The mixture is
stirred for 1 hour at this temperature.

 Sulfurization: Elemental sulfur (1.2 eq) is added portion-wise to the reaction mixture. The
reaction is allowed to warm to room temperature and stirred for an additional 2 hours.

e Quenching and Extraction: The reaction is quenched by the slow addition of a saturated
agueous solution of ammonium chloride. The organic layer is separated, and the aqueous
layer is extracted with diethyl ether. The combined organic extracts are washed with brine,
dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

 Purification: The crude product is purified by vacuum distillation or column chromatography
to yield pure 2-Methyl-3-furanthiol.

3.2. Quantification by Gas Chromatography-Mass Spectrometry (GC-MS)

The analysis of 2-Methyl-3-furanthiol in a food product like coffee can be performed using
headspace solid-phase microextraction (HS-SPME) followed by GC-MS.

Protocol:

o Sample Preparation: A5 g sample of ground coffee is placed in a 20 mL headspace vial. A
known amount of an internal standard (e.qg., 2-ethyl-3-furanthiol) is added. The vial is sealed
with a PTFE/silicone septum.

e HS-SPME: The vial is incubated at 60 °C for 15 minutes. A SPME fiber coated with a suitable
stationary phase (e.g., DVB/CAR/PDMS) is exposed to the headspace of the sample for 30
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minutes.

o GC-MS Analysis: The SPME fiber is desorbed in the heated injection port of the gas
chromatograph. The analytes are separated on a capillary column (e.g., DB-5ms) with a
programmed temperature gradient. The mass spectrometer is operated in selected ion
monitoring (SIM) mode to enhance sensitivity and selectivity for the target analyte.

e Quantification: The concentration of 2-Methyl-3-furanthiol is determined by comparing its
peak area to that of the internal standard.

Visualized Workflows

The following diagrams illustrate the synthesis and analytical workflows described above.
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Synthesis Workflow for 2-Methyl-3-furanthiol

1. Dissolve 2-methylfuran
in toluene
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2. Cool to 0 °C and add
n-butyllithium
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3. Add elemental sulfur
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'

5. Purify by vacuum
distillation

Pure 2-Methyl-3-furanthiol
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Analytical Workflow for 2-Methyl-3-furanthiol

1. Sample Preparation
(e.g., coffee + internal standard)

'

2. Headspace SPME

i

3. GC-MS Analysis

'

4. Data Processing and
Quantification

i

Concentration of
2-Methyl-3-furanthiol
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« To cite this document: BenchChem. [A Comparative Analysis of 2-Methyl-3-furanthiol and 2-
Methyl-3-mercaptofuran]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b142662#2-methyl-3-furanthiol-vs-2-methyl-3-
mercaptofuran-a-comparative-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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